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Compound of Interest

Compound Name: Anticancer agent 140

Cat. No.: B12382677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anticancer agent 140, identified as compound 3 in the referenced literature, is a novel

derivative of benzylidinemalononitrile.[1][2] Its potential as an anticancer agent has been

suggested through extensive in silico evaluations, including molecular docking and simulation

studies. These computational analyses predict that Anticancer agent 140 may exhibit

therapeutic activity, particularly against breast cancer, by interacting with key cancer-related

protein targets.[1][2]

Important Note: All available data on Anticancer agent 140 is currently from computational

models. No in vitro or in vivo experimental studies have been published. Therefore, the

following protocols for the preparation of a stock solution are based on general laboratory

procedures for novel, hydrophobic small molecules of a similar chemical class and should be

considered as a starting point for experimental validation. The predicted mechanisms of action

also await experimental confirmation.

Quantitative Data Summary
As all evaluations of Anticancer agent 140 have been computational, the available

quantitative data is predictive. The table below summarizes the key in silico findings from the

foundational study.
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Parameter
Predicted
Outcome/Value

Target Protein(s)
for Docking
Studies

Reference

Anticipated Biological

Activity

Antineoplastic,

Antiparasitic
Not Applicable [1][3]

Predicted Potency

(Breast Cancer)
High

Epidermal Growth

Factor Receptor

(EGFR), Human

Farnesyl

Pyrophosphate

Synthase (FPPS),

Human Epidermal

Growth Factor

Receptor 2 (HER2)

[1][2]

Molecular Formula C₂₀H₂₆N₂O Not Applicable

Molecular Weight 310.43 g/mol Not Applicable

Experimental Protocols
The following are generalized protocols for the preparation of a stock solution of a novel, likely

hydrophobic, compound such as Anticancer agent 140 for use in initial in vitro screening

assays.

Protocol: Preparation of a 10 mM Stock Solution
Objective: To prepare a concentrated stock solution of Anticancer agent 140 in a suitable

organic solvent for subsequent dilution in cell culture media.

Materials:

Anticancer agent 140 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Pre-handling: Allow the vial containing Anticancer agent 140 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.10 mg of Anticancer agent 140 into the tube.

Calculation Note: To make a 10 mM solution from a compound with a molecular weight of

310.43 g/mol , you need 3.1043 mg per 1 mL of solvent.

Dissolution: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

weighed compound.

Mixing: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the solid is

completely dissolved. A brief, gentle warming in a 37°C water bath may aid dissolution if

necessary. Visually inspect the solution against a light source to ensure no particulates are

present.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

Protocol: Preparation of Working Solutions for Cell-
Based Assays
Objective: To dilute the concentrated stock solution to final working concentrations for treating

cells in culture.

Materials:
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10 mM stock solution of Anticancer agent 140 in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Sterile microcentrifuge tubes

Pipettors and sterile, filtered pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation that can occur

when a concentrated organic solution is rapidly diluted into an aqueous medium, first

prepare an intermediate dilution. For example, dilute the 10 mM stock 1:10 in sterile cell

culture medium to create a 1 mM solution.

Final Dilution: Add the required volume of the 1 mM intermediate solution to the cell culture

plates containing cells and medium to achieve the desired final concentration (e.g., 1 µM, 10

µM, 100 µM).

Example: To achieve a final concentration of 10 µM in a well containing 1 mL of medium,

add 10 µL of the 1 mM intermediate solution.

Solvent Control: It is critical to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the highest concentration of Anticancer
agent 140 used, to account for any effects of the solvent on the cells. The final concentration

of DMSO in the cell culture medium should ideally be kept below 0.5% (v/v).
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Synthesis

In Silico Evaluation

Outcome

Microwave-Assisted Synthesis of Benzylidinemalononitrile Derivatives (Compound 3)

PASS Prediction (Anticipated Biological Activity)

Characterized Compound

ADMET Studies (Toxicity Profile)

Molecular Docking (Binding to Cancer Targets)

Molecular Dynamics Simulation (Binding Stability)

Identification of Compound 3 as a Potential Anticancer Agent

Click to download full resolution via product page

Caption: In Silico Evaluation Workflow for Anticancer Agent 140.
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Stock Solution Preparation

Storage & Use

Weigh 3.10 mg of Anticancer Agent 140

Dissolve in 1.0 mL of Anhydrous DMSO

Vortex until fully dissolved

Result: 10 mM Stock Solution

Aliquot into single-use volumes Dilute in cell culture medium for experiments

For Immediate Use

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: General Workflow for Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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